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Compound of Interest

Compound Name: Lead(IV) fluoride

CAS No.: 7783-59-7

Cat. No.: B1208609

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of Lead(IV) fluoride (PbF₄). Due to its high reactivity, toxicity, and moisture sensitivity,

strict adherence to these protocols is essential to ensure personnel safety and maintain the

integrity of the material.

Chemical and Physical Properties
Lead(IV) fluoride is a yellow to white crystalline solid and is the only room-temperature stable

tetrahalide of lead.[1][2] It is a powerful fluorinating agent and is highly reactive, particularly

with water.[3]

Table 1: Physical and Chemical Properties of Lead(IV) Fluoride
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Property Value

Molecular Formula PbF₄

Molecular Weight 283.19 g/mol [1][4]

Appearance White to beige or yellow crystalline solid[1][3]

Melting Point 600 °C (1112 °F)[1][2]

Density 6.7 g/cm³[1][3]

Solubility Reacts with water[3]

Vapor Pressure

Sublimation becomes significant above 596°C.

The sublimation enthalpy has been measured

as 141 ± 6 kJ/mol at 650°C.[5]

Decomposition Temp.

Decomposes to lead(II) fluoride and fluorine gas

at elevated temperatures, becoming

thermodynamically favorable above

approximately 600°C.[5]

Safety and Hazard Information
Lead(IV) fluoride is a hazardous substance that poses significant health risks. It is crucial to

be fully aware of its toxicological profile and to implement all necessary safety precautions.

Table 2: Hazard Identification and Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assignmentpoint.com/lead-tetrafluoride/
https://pubchem.ncbi.nlm.nih.gov/compound/lead_IV_-fluoride
https://assignmentpoint.com/lead-tetrafluoride/
https://www.lookchem.com/ProductWholeProperty_LCPL366949.htm
https://assignmentpoint.com/lead-tetrafluoride/
https://en.wikipedia.org/wiki/Lead_tetrafluoride
https://assignmentpoint.com/lead-tetrafluoride/
https://www.lookchem.com/ProductWholeProperty_LCPL366949.htm
https://www.lookchem.com/ProductWholeProperty_LCPL366949.htm
https://www.smolecule.com/products/s587022
https://www.smolecule.com/products/s587022
https://www.benchchem.com/product/b1208609/docs?utm_src=pdf-body#application-notes-and-protocols-handling-and-storage-of-lead-iv-fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description GHS Pictograms
Precautionary
Statements

Acute Toxicity
Harmful if swallowed

or inhaled.[4][6][7]
GHS06, GHS08

P260, P264, P270,

P271, P301+P312,

P304+P340[7]

Reproductive Toxicity

May damage fertility

or the unborn child.[4]

[6][7]

GHS08 P201, P202, P280[7]

Carcinogenicity May cause cancer.[7] GHS08 P201, P202[7]

Target Organ Toxicity

May cause damage to

organs through

prolonged or repeated

exposure.[4][6][7]

GHS08 P260[7]

Aquatic Hazard

Very toxic to aquatic

life with long-lasting

effects.[4][6][7]

GHS09 P273, P391[6]

Moisture Sensitivity
Reacts with water and

moisture.[8]
-

Keep away from

moisture.

Note: Specific LD50 data for Lead(IV) fluoride is not readily available. All lead compounds

should be considered highly toxic.

Experimental Protocols
Personal Protective Equipment (PPE)
A mandatory PPE policy must be enforced when handling Lead(IV) fluoride.

Mandatory Personal Protective Equipment (PPE)

Chemical Resistant Gloves
(Nitrile or Neoprene - double-gloved)

Chemical Safety Goggles
(ANSI Z87.1 approved) Face Shield Flame-Resistant Lab Coat Full-Length Pants and Closed-Toe Shoes Approved Respirator

(NIOSH-approved with appropriate cartridges for acid gases and particulates) Proceed with ExperimentAll PPE correctly wornBefore Handling PbF₄ Don
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Click to download full resolution via product page

Caption: Mandatory PPE for handling Lead(IV) fluoride.

Handling Procedures (Inert Atmosphere)
Due to its high reactivity with moisture, Lead(IV) fluoride must be handled under an inert

atmosphere (e.g., argon or nitrogen) in a glovebox.
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Preparation

Handling

Post-Handling

Ensure glovebox atmosphere is <1 ppm O₂ and H₂O

Transfer all necessary equipment into the glovebox

Bring PbF₄ container to ambient temperature inside the glovebox antechamber

Move PbF₄ container into the main glovebox chamber

Carefully open the container

Weigh and dispense the required amount of PbF₄

Use non-sparking tools

Immediately and securely seal the primary container

Clean all equipment used with an appropriate solvent (e.g., anhydrous isopropanol) followed by drying

Double-bag all waste material inside the glovebox

Remove waste from the glovebox via the antechamber
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Lead(IV) Fluoride Storage

Primary Container
(PTFE or Fluoropolymer)

Secondary Containment
(Sealed)

Inert Atmosphere
(Argon or Nitrogen)

Storage Location

Cool, Dry, Well-Ventilated,
Away from Incompatibles Locked, Designated Cabinet
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Start: Anhydrous PbF₂ in Inert Atmosphere

Slowly add BrF₃ with cooling and stirring

Stir at room temperature for several hours

Filter the product under inert atmosphere

Wash with anhydrous solvent

Dry under vacuum

End: Pure PbF₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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